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An In-depth Technical Guide to Pyridine-4-sulfonyl Chloride

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, medicinal chemists,
and professionals in drug development on Pyridine-4-sulfonyl Chloride. It delves into its core
chemical properties, synthesis, reactivity, and critical safety protocols, providing the necessary
insights for its effective and safe application in a laboratory setting.

Introduction: A Versatile Building Block

Pyridine-4-sulfonyl chloride (CAS No: 134479-04-2) is a pivotal reagent in modern organic
and medicinal chemistry.[1][2] Structurally, it integrates the pharmacologically significant
pyridine scaffold with a highly reactive sulfonyl chloride functional group.[3] This unique
combination renders it an invaluable electrophilic building block for introducing the
pyridylsulfonyl moiety into complex molecules.[1][2] Its primary utility lies in the synthesis of
sulfonamides, a class of compounds with a storied history and broad therapeutic applications,
including antimicrobial and anticancer agents.[3][4][5] This guide provides an in-depth

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b158375#bc-rfq
https://www.benchchem.com/product/b158375/docs?utm_src=pdf-body#pyridine-4-sulfonyl-chloride-cas-number-and-structure
https://www.benchchem.com/product/b158375/docs?utm_src=pdf-body#pyridine-4-sulfonyl-chloride-cas-number-and-structure
https://www.benchchem.com/product/b158375/docs?utm_src=pdf-body#pyridine-4-sulfonyl-chloride-cas-number-and-structure
https://www.nbinno.com/article/pharmaceutical-intermediates/pyridine-4-sulfonyl-chloride-partner-custom-synthesis-needs-zg
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-pyridine-4-sulfonyl-chloride-properties-applications-zg
https://www.benchchem.com/product/b158375
https://www.nbinno.com/article/pharmaceutical-intermediates/pyridine-4-sulfonyl-chloride-partner-custom-synthesis-needs-zg
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-pyridine-4-sulfonyl-chloride-properties-applications-zg
https://www.benchchem.com/product/b158375
https://pmc.ncbi.nlm.nih.gov/articles/PMC6916363/
https://d-nb.info/1262079373/34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158375?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

examination of its synthesis, chemical behavior, and practical applications, grounded in
established scientific principles.

Chemical Identity and Physicochemical Properties

A precise understanding of a reagent's identity and physical properties is fundamental to its
successful application in research and development.

Chemical Structure and Identifiers

The molecule consists of a pyridine ring substituted at the 4-position with a sulfonyl chloride
group (-SO2CI).

Structure:

Quantitative data and chemical identifiers for Pyridine-4-sulfonyl Chloride are summarized
below for easy reference.

Identifier Value Source(s)
CAS Number 134479-04-2 [1][6][71[8]
Molecular Formula CsHaCINO:2S [1112]i61181
Molecular Weight 177.61 g/mol [1112171181
IUPAC Name Pyridine-4-sulfonyl chloride [9]
SMILES String C1=CN=CC=C1S(=0)(=0)Cl [71[9]

InChi Key NHMOJCOXIZRTRR- 7

UHFFFAOYSA-N

Physical and Chemical Properties

The physical properties dictate the conditions required for handling, storage, and reaction
setup.
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Property Value Source(s)
Appearance White solid to brown powder [2][6]
Boiling Point 284 °C [2]

Density 1.488 g/cm3 [2]
Topological Polar Surface Area  55.4 A2 [6]

pKa -0.61 + 0.26 (Predicted) [6]

Synthesis of Pyridine-4-sulfonyl Chloride

The synthesis of this reagent is a critical process, with established methods ensuring its
availability for research and industrial applications. The most common and reliable route
involves the chlorination of a sulfonic acid precursor.[3]

Synthetic Pathway Overview

The classical and most widely utilized method for preparing Pyridine-4-sulfonyl Chloride is
the direct chlorination of Pyridine-4-sulfonic acid.[3] This transformation leverages potent
chlorinating agents to convert the sulfonic acid group (-SOsH) into the desired sulfonyl chloride
(-SO2CI).

The diagram below illustrates the general workflow for this synthesis.
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Synthesis Workflow
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Caption: General workflow for the synthesis of Pyridine-4-sulfonyl Chloride.

Experimental Protocol: Chlorination of Pyridine-4-
sulfonic Acid

This protocol is a representative example based on established chemical literature for
converting sulfonic acids to sulfonyl chlorides.[3][10]

Causality Behind Experimental Choices:

» Reagent Choice: Phosphorus pentachloride (PCls) and thionyl chloride (SOCI2) are powerful
chlorinating agents. Thionyl chloride is often preferred as its byproducts (SO2 and HCI) are
gaseous, simplifying purification.[3] However, protocols using PCls are also common.[10]

 Inert Atmosphere: While not always strictly necessary, conducting the reaction under an inert
atmosphere (e.g., nitrogen) can prevent side reactions with atmospheric moisture, given the
water-reactive nature of the product and reagents.
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Temperature Control: The reaction is typically heated to reflux to ensure it proceeds to
completion.[10]

Step-by-Step Methodology:

Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a magnetic
stirrer. Ensure all glassware is thoroughly dried.

Charging Flask: To the flask, add Pyridine-4-sulfonic acid (1.0 eq).[11]

Reagent Addition: Cautiously add an excess of thionyl chloride (SOCI2) (approx. 2-3 eq) to
the flask. A catalytic amount of N,N-dimethylformamide (DMF) can be added to facilitate the
reaction.

Reaction: Heat the mixture to reflux and maintain for 2-4 hours, or until the reaction is
complete (monitor by TLC or LC-MS).

Work-up: Allow the mixture to cool to room temperature. Carefully remove the excess thionyl
chloride under reduced pressure.

Purification: The crude product can be purified by distillation under high vacuum or by
crystallization from a suitable solvent to yield Pyridine-4-sulfonyl Chloride as a solid.

Chemical Reactivity and Core Applications

The synthetic utility of Pyridine-4-sulfonyl Chloride stems from the high electrophilicity of the

sulfur atom in the sulfonyl chloride group.[2][3] This makes it highly susceptible to attack by a

wide array of nucleophiles.

Nucleophilic Substitution: The Cornerstone Reaction

The primary reaction is nucleophilic substitution, where the chloride ion is displaced by a

nucleophile (Nu-).
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Core Reactivity Pathway
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Caption: Nucleophilic substitution reactions of Pyridine-4-sulfonyl Chloride.

A. Formation of Sulfonamides: The most significant application is its reaction with primary or
secondary amines to form stable sulfonamide linkages (-SO2-NR:z).[3] This reaction is
fundamental in drug discovery, as the sulfonamide moiety is a key structural feature in
numerous pharmaceuticals.[4][5][12]

B. Formation of Sulfonate Esters: Reaction with alcohols or phenols yields sulfonate esters (-
S0O2-OR). These can be used as intermediates in further synthetic transformations.[1]

Role in Drug Development and Medicinal Chemistry

Pyridine-4-sulfonyl Chloride is a key intermediate for synthesizing compounds with potential
biological activity. Its ability to readily form sulfonamides allows for the exploration of vast
chemical space in the search for new therapeutic agents.[3] It serves as a foundational building
block for creating libraries of novel compounds for screening in antimicrobial, antiviral, and
anticancer research programs.[1][2]
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Spectroscopic Characterization Profile

Structural elucidation and confirmation of Pyridine-4-sulfonyl Chloride rely on standard
spectroscopic techniques. The expected spectral characteristics are as follows:

¢ Infrared (IR) Spectroscopy: Strong characteristic absorption bands are expected for the
sulfonyl chloride group (S=0 stretches) in the regions of 1410-1370 cm~* and 1204-1166
cm~1.[13] Aromatic C=C and C=N stretching vibrations from the pyridine ring would also be
present.

e 'H NMR Spectroscopy: The proton NMR spectrum would show characteristic signals for the
protons on the pyridine ring. Due to the electron-withdrawing nature of the sulfonyl chloride
group, the protons on the ring will be deshielded, appearing in the aromatic region (typically
0 7.0-9.0 ppm).[14]

e 13C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for the
carbons of the pyridine ring.[15][16] The carbon atom directly attached to the sulfonyl
chloride group will be significantly deshielded.

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M*). A
characteristic isotopic pattern (M+2 peak) will be observed due to the presence of the
chlorine atom (3>Cl and 3’Cl isotopes), which is a key diagnostic feature for chlorine-
containing compounds.[13]

Safety, Handling, and Storage

Pyridine-4-sulfonyl Chloride is a hazardous chemical that requires strict safety protocols. It is
corrosive and water-reactive.

Hazard Identification and Personal Protective Equipment
(PPE)

The compound is classified with significant health hazards. Adherence to safety guidelines is
mandatory.
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Hazard Class GHS Statement Source(s)

) ) H314: Causes severe skin
Skin Corrosion [71[17]
burns and eye damage.

H314: Causes severe skin
Eye Damage [71[17]
burns and eye damage.

) o H335: May cause respiratory
Respiratory Irritation o [71[17]
irritation.

Mandatory PPE:

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[18]

Skin Protection: Wear impervious, flame-resistant protective clothing and gloves (e.qg., nitrile
rubber).[18]

Respiratory Protection: Use a full-face respirator with an appropriate cartridge if exposure
limits are exceeded or if working in a poorly ventilated area.[17][18]

Handling and Storage Protocols

Handling: Always handle Pyridine-4-sulfonyl Chloride in a well-ventilated chemical fume
hood.[18][19] Avoid the formation of dust and aerosols. Use non-sparking tools. Prevent
contact with skin, eyes, and clothing.[18]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[17][19]
The material is water-reactive; therefore, it must be stored away from moisture and water
sources.[19][20] A corrosives-designated storage area is appropriate.[7]

First-Aid Measures

Immediate medical attention is required in case of exposure.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Call a poison

center or doctor immediately.[17][21]
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o Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. Seek immediate medical attention.[17][19][20]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Call a poison center or doctor immediately.[17][20]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[20][21]

Conclusion

Pyridine-4-sulfonyl Chloride is a high-value reagent with significant utility in synthetic
chemistry, particularly for the development of novel pharmaceuticals. Its well-defined reactivity,
centered on the electrophilic sulfonyl chloride group, provides a reliable method for
constructing sulfonamide and sulfonate ester linkages. While its hazardous nature demands
rigorous safety precautions, a thorough understanding of its properties and handling
requirements enables researchers to leverage its full potential in advancing chemical and
biomedical sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b158375/docs#pyridine-4-sulfonyl-chloride-cas-number-and-structure
https://www.benchchem.com/product/b158375/docs#pyridine-4-sulfonyl-chloride-cas-number-and-structure
https://www.benchchem.com/product/b158375/docs#pyridine-4-sulfonyl-chloride-cas-number-and-structure
https://www.benchchem.com/product/b158375/docs#pyridine-4-sulfonyl-chloride-cas-number-and-structure
https://www.benchchem.com/product/b158375?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158375?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

